Cas no 1805229-51-9 (6-Bromo-4-cyano-3-(difluoromethyl)-2-hydroxypyridine)

• Product Name: 6-Bromo-4-cyano-3-(difluoromethyl)-2-hydroxypyridine
• CAS No: 1805229-51-9
• MF: C₇H₃BrF₂N₂O
• MW: 249.012327432632
• CID: 4915637
• Update Time: 2025-10-23

6-Bromo-4-cyano-3-(difluoromethyl)-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-4-cyano-3-(difluoromethyl)-2-hydroxypyridine

• Inchi： 1S/C7H3BrF2N2O/c8-4-1-3(2-11)5(6(9)10)7(13)12-4/h1,6H,(H,12,13)
• InChI Key： AWOAHKQPXNUBDL-UHFFFAOYSA-N
• SMILES： BrC1=CC(C#N)=C(C(F)F)C(N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 364
• XLogP3: 1.2
• Topological Polar Surface Area: 52.9

Additional information on 6-Bromo-4-cyano-3-(difluoromethyl)-2-hydroxypyridine

6-Bromo-4-cyano-3-(difluoromethyl)-2-hydroxypyridine (CAS No. 1805229-51-9)

6-Bromo-4-cyano-3-(difluoromethyl)-2-hydroxypyridine is a highly specialized organic compound with the CAS registry number 1805229-51-9. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and potential applications in various fields such as pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a pyridine ring with substituents at positions 2, 3, 4, and 6, making it a valuable molecule for both academic research and industrial applications.

The synthesis of 6-bromo-4-cyano-3-(difluoromethyl)-2-hydroxypyridine involves a series of multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis of this compound, reducing production costs and enhancing its scalability for large-scale manufacturing. The use of advanced catalytic systems and green chemistry principles has also contributed to the development of more sustainable synthesis routes for this compound.

One of the most notable applications of 6-bromo-4-cyano-3-(difluoromethyl)-2-hydroxypyridine is in the field of drug discovery. The compound's unique electronic properties and structural features make it an ideal candidate for exploring its potential as a lead compound in the development of novel therapeutic agents. For instance, studies have shown that this compound exhibits promising activity against various enzyme targets, suggesting its potential role in the treatment of diseases such as cancer and neurodegenerative disorders.

In addition to its pharmaceutical applications, 6-bromo-4-cyano-3-(difluoromethyl)-2-hydroxypyridine has also been explored for its utility in agrochemicals. Research indicates that this compound possesses effective pesticidal properties, making it a potential candidate for developing eco-friendly pesticides that can reduce reliance on conventional chemical agents. The compound's ability to interact with specific biological targets in pests has been a focal point of recent studies, further highlighting its potential in sustainable agriculture.

The environmental impact of 6-bromo-4-cyano-3-(difluoromethyl)-2-hydroxypyridine has also been a subject of interest among researchers. Studies have been conducted to assess its biodegradability and toxicity profiles under various environmental conditions. These studies aim to ensure that the compound can be safely used in industrial processes without posing significant risks to ecosystems or human health.

From a structural perspective, 6-bromo-4-cyano-3-(difluoromethyl)-2-hydroxypyridine exhibits a high degree of functional group diversity, which contributes to its versatility in chemical reactions. The presence of bromine, cyano, difluoromethyl, and hydroxyl groups on the pyridine ring provides ample opportunities for further functionalization and modification. This makes the compound an excellent building block for constructing more complex molecules with tailored properties.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of 6-bromo-4-cyano-3-(difluoromethyl)-2-hydroxypyridine at the molecular level. Quantum mechanical calculations and molecular docking studies have provided insights into the compound's electronic structure, reactivity patterns, and binding affinities with biological targets. These computational tools have significantly accelerated the discovery process by enabling researchers to predict the compound's behavior under various conditions before experimental validation.

In conclusion, 6-bromo-4-cyano-3-(difluoromethyl)-2-hydroxypyridine (CAS No. 1805229-51-9) is a multifaceted organic compound with immense potential across diverse scientific disciplines. Its unique chemical structure, coupled with recent research advancements, positions it as a key molecule for future innovations in drug discovery, agrochemicals, and environmental science. As research continues to uncover new applications and properties of this compound, its significance in both academic and industrial settings is expected to grow further.